Cas no 74805-60-0 (2,4-Imidazolidinedione, 5-(phenylmethylene)-, (Z)-)

2,4-Imidazolidinedione, 5-(phenylmethylene)-, (Z)- structure
74805-60-0 structure
Product Name:2,4-Imidazolidinedione, 5-(phenylmethylene)-, (Z)-
CAS No:74805-60-0
MF:C10H8N2O2
MW:188.182722091675
CID:540508
PubChem ID:5706042
Update Time:2025-04-19

2,4-Imidazolidinedione, 5-(phenylmethylene)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione, 5-(phenylmethylene)-, (Z)-
    • NS00003830
    • CHEMBL39138
    • MLS002667257
    • BDBM50240922
    • benzylidenehydantoin
    • 5-Benzylidenehydantoin
    • BB 0218455
    • (Z)-5-benzylideneimidazolidine-2,4-dione
    • 5-benzylideneimidazolidine-2,4-dione
    • 5-Benzylidene-imidazolidine-2,4-dione
    • (5Z)-5-benzylideneimidazolidine-2,4-dione
    • (5Z)-5-(Phenylmethylene)-2,4-imidazolidinedione
    • 3775-01-7
    • (5Z)-5-(PHENYLMETHYLIDENE)IMIDAZOLIDINE-2,4-DIONE
    • 2,4-Imidazolidinedione, 5-(phenylmethylene)-, (5Z)-
    • SCHEMBL1358077
    • 74805-60-0
    • DTXSID701244490
    • NSC49418
    • MFCD00014494
    • SCHEMBL1984968
    • AKOS002952852
    • NSC-49418
    • MDL: MFCD00014494
    • Inchi: 1S/C10H8N2O2/c13-9-8(11-10(14)12-9)6-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13,14)/b8-6-
    • InChI Key: UDTSPKADQGPZFS-VURMDHGXSA-N
    • SMILES: O=C1/C(=C/C2C=CC=CC=2)/NC(N1)=O

Computed Properties

  • Exact Mass: 188.058577502g/mol
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 58.2Ų

2,4-Imidazolidinedione, 5-(phenylmethylene)-, (Z)- Related Literature

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